Cas no 140480-89-3 (3,5-difluorobenzene-1-sulfonamide)

• Product Name: 3,5-difluorobenzene-1-sulfonamide
• CAS No: 140480-89-3
• MF: C₆H₅F₂NO₂S
• MW: 193.17120718956
• MDL: MFCD02091379
• CID: 64634
• PubChem ID: 446275
• Update Time: 2025-04-18

3,5-difluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluorobenzenesulfonamide
• 3,5-Difluorobenzenesulphonamide
• 3,5-difluorobenzene-1-sulfonamide
• MKQPOVUFDWKPNO-UHFFFAOYSA-N
• F8885-5244
• EN300-270550
• PTI28JEB8Q
• PS-8315
• A807655
• CHEBI:42566
• PD008566
• MFCD02091379
• 140480-89-3
• 3,5-Difluorobenzenesulfonamide, 97%
• NS00069064
• J-007397
• FBU
• FT-0614593
• DTXSID20332219
• UNII-PTI28JEB8Q
• Q27093158
• Benzenesulfonamide, 3,5-difluoro-
• D95643
• DB02087
• SCHEMBL602631
• AKOS000148222
• BBL100443
• DTXCID20283313
• STL554237
• DB-022049
• 3,5-Difluorobenzene-sulfonamide

• MDL： MFCD02091379
• Inchi： 1S/C6H5F2NO2S/c7-4-1-5(8)3-6(2-4)12(9,10)11/h1-3H,(H2,9,10,11)
• InChI Key： MKQPOVUFDWKPNO-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C(C=1)F)F)(N)(=O)=O
• BRN： 5333160

Computed Properties

• Exact Mass: 193.00100
• Monoisotopic Mass: 193.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7

Experimental Properties

• Color/Form: solid
• Density: 1.523
• Melting Point: 157-161 °C (lit.)
• Boiling Point: 315.855 ℃ at 760 mmHg
• Flash Point: 144.8ºC
• Refractive Index: 1.535
• PSA: 68.54000
• LogP: 2.39330
• Solubility: Not determined

3,5-difluorobenzene-1-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：2810
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Packing Group：I
• Risk Phrases：R22
• Safety Term：S22;S24/25
• Packing Group：I
• HazardClass：IRRITANT
• PackingGroup：I
• Storage Condition：Store at 4°C,-4At ℃Store…Better